An In-depth Technical Guide to 1-Stearoyl-3-bromopropanediol: Properties, Synthesis, and Potential Applications
An In-depth Technical Guide to 1-Stearoyl-3-bromopropanediol: Properties, Synthesis, and Potential Applications
For Researchers, Scientists, and Drug Development Professionals
Abstract
1-Stearoyl-3-bromopropanediol is a lipid molecule combining the long-chain saturated fatty acid, stearic acid, with a brominated propanediol (B1597323) backbone. While specific experimental data for this compound is not extensively available in public literature, this guide provides a comprehensive overview of its chemical properties, a plausible synthetic route, and analytical characterization methods based on established chemical principles and data from analogous compounds. Furthermore, potential applications in drug development and materials science are discussed, drawing parallels with the functionalities of similar lipidated structures. This document aims to serve as a foundational resource for researchers interested in the synthesis and utilization of 1-Stearoyl-3-bromopropanediol.
Chemical Properties and Identifiers
1-Stearoyl-3-bromopropanediol is a monoacylglycerol derivative. The presence of a long alkyl chain imparts significant lipophilicity, while the hydroxyl and bromo functional groups offer sites for further chemical modification.
| Property | Value | Source/Comment |
| Molecular Formula | C₂₁H₄₁BrO₃ | [1] |
| Molecular Weight | 421.45 g/mol | [1] |
| CAS Number | 30557-01-8 | [1] |
| Physical State | Solid | [1] |
| Purity | >98% (as commercially available) | [1] |
| Melting Point | Not reported. Expected to be a low-melting solid based on its long alkyl chain. | Inferred |
| Boiling Point | Not reported. Expected to be high and likely to decompose upon heating. | Inferred |
| Solubility | Not reported. Expected to be soluble in nonpolar organic solvents (e.g., hexane, chloroform) and poorly soluble in water. | Inferred |
| SMILES | O=C(OCC(O)CBr)CCCCCCCCCCCCCCCCC | [1] |
| InChI | InChI=1S/C21H41BrO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h20,23H,2-19H2,1H3 | [1] |
Experimental Protocols
Representative Synthesis of 1-Stearoyl-3-bromopropanediol
This procedure is a representative method based on standard esterification techniques.
Reaction Scheme:
Stearoyl Chloride + 3-Bromo-1,2-propanediol (B131886) → 1-Stearoyl-3-bromopropanediol + HCl
Materials:
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Stearoyl chloride
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3-Bromo-1,2-propanediol
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Anhydrous pyridine (B92270) or triethylamine (B128534) (as a base)
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Anhydrous dichloromethane (B109758) (as a solvent)
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Saturated sodium bicarbonate solution
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Brine (saturated NaCl solution)
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Anhydrous sodium sulfate
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Silica (B1680970) gel for column chromatography
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Hexane and ethyl acetate (B1210297) (for chromatography)
Procedure:
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In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-bromo-1,2-propanediol in anhydrous dichloromethane.
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Add pyridine or triethylamine (approximately 1.2 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.
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Slowly add a solution of stearoyl chloride (1.0 equivalent) in anhydrous dichloromethane to the cooled mixture with stirring.
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Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
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Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.
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Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.
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Combine the organic layers and wash sequentially with water and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
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Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure 1-Stearoyl-3-bromopropanediol.
Analytical Characterization
The structure and purity of the synthesized 1-Stearoyl-3-bromopropanediol would be confirmed using standard analytical techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR is expected to show characteristic signals for the long alkyl chain (multiplets in the range of 0.8-2.4 ppm), protons on the propanediol backbone (multiplets in the range of 3.5-4.5 ppm), and the hydroxyl proton (a broad singlet).
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¹³C NMR would show signals for the carbonyl carbon of the ester (around 173 ppm), carbons of the propanediol backbone (in the range of 30-70 ppm), and the numerous carbons of the stearoyl chain (in the range of 14-35 ppm).
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Mass Spectrometry (MS):
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Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry would be used to confirm the molecular weight. The spectrum is expected to show a characteristic isotopic pattern due to the presence of the bromine atom.
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Infrared (IR) Spectroscopy:
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The IR spectrum should exhibit a strong absorption band for the ester carbonyl group (C=O) around 1740 cm⁻¹, a broad band for the hydroxyl group (O-H) around 3400 cm⁻¹, and C-H stretching vibrations for the alkyl chain around 2850-2950 cm⁻¹.
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Potential Applications in Research and Drug Development
The bifunctional nature of 1-Stearoyl-3-bromopropanediol, with its lipophilic tail and reactive headgroup, suggests several potential applications.
Intermediate in Organic Synthesis
The hydroxyl and bromo groups serve as handles for further chemical modifications. For instance, the hydroxyl group can be further esterified to create di-acylated lipids, while the bromo group can be substituted with various nucleophiles to introduce different functionalities, making it a versatile building block for complex lipids.
Drug Delivery Systems
Lipids are fundamental components of various drug delivery systems. The long stearoyl chain of this molecule allows for its incorporation into lipid-based nanocarriers such as liposomes, solid lipid nanoparticles (SLNs), or nanoemulsions. These systems can enhance the solubility and bioavailability of poorly water-soluble drugs. The reactive headgroup could also be used to attach targeting ligands or polymers like polyethylene (B3416737) glycol (PEG) to improve circulation time and target specificity.
Enzyme Inhibitors
Acyl-halide containing molecules can act as inhibitors for certain enzymes, particularly hydrolases like lipases and proteases. The acyl group can form a covalent bond with a nucleophilic residue (e.g., serine) in the enzyme's active site, leading to irreversible inhibition. The long lipid tail of 1-Stearoyl-3-bromopropanediol could facilitate its interaction with enzymes that have hydrophobic binding pockets.
Visualizations
Representative Synthesis and Purification Workflow
Caption: Figure 1. A generalized workflow for the synthesis and purification of 1-Stearoyl-3-bromopropanediol.
Conceptual Application in Drug Delivery
Caption: Figure 2. A conceptual diagram illustrating the incorporation of 1-Stearoyl-3-bromopropanediol into a lipid-based drug delivery system.
Conclusion
1-Stearoyl-3-bromopropanediol is a molecule with potential utility in organic synthesis and biomedical applications, particularly in the design of novel drug delivery systems and enzyme inhibitors. While specific experimental data for this compound is limited, this guide provides a solid foundation for researchers by outlining its key chemical properties, a representative synthetic protocol, and potential avenues for its application. Further research is warranted to fully characterize this compound and explore its functionalities.
